3-Hydrazinyl-4-methyl-6-phenylpyridazine

• IUPAC Name: (4-methyl-6-phenylpyridazin-3-yl)hydrazine
• InChI: InChI=1S/C11H12N4/c1-8-7-10(14-15-11(8)13-12)9-5-3-2-4-6-9/h2-7H,12H2,1H3,(H,13,15)
• InChI Key: OWOUMAVPBJMBJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN=C1NN)C2=CC=CC=C2
• Molecular Formula: C11H12N4
• Molecular Weight: 200.24 g/mol

Description

3-Hydrazinyl-4-methyl-6-phenylpyridazine is a chemical compound with the molecular formula C10H10N4. It is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of pyridazine derivatives, which include 3-Hydrazinyl-4-methyl-6-phenylpyridazine, involves several strategies. These methods often involve chalcones, hydrazines, diazo compounds, and hydrazones under different reaction conditions. For instance, a mixture of a compound and hydrazine hydrate in dioxane was heated under reflux for 6 hours to give a hydrazinylpyridazine.

Molecular Structure Analysis

The molecular structure of 3-Hydrazinyl-4-methyl-6-phenylpyridazine consists of a five-member ring with two nitrogen atoms at different positions.

Chemical Reactions Analysis

In one example of a chemical reaction involving a similar compound, 4-(2-(4-chlorophenyl)hydrazinyl)-3-hydrazinyl-6-phenylpyridazine reacted with acetic anhydride, p-chlorobenzaldehyde, and carbon disulphide to give the corresponding pyridazinotriazine derivatives.

Physical And Chemical Properties Analysis

The average mass of 3-Hydrazinyl-4-methyl-6-phenylpyridazine is 186.213 Da, and its monoisotopic mass is 186.090546 Da.

Future Directions

The future directions for research on 3-Hydrazinyl-4-methyl-6-phenylpyridazine and similar compounds could involve the development of new synthesis strategies, further exploration of their biological activities, and investigation of their potential applications in pharmaceutical and agricultural sectors.

Synthesis routes and methods I

Procedure details

3-Chloro-4-methyl-6-phenylpyridazine (0.510 g, 2.49 mmol) was dissolved in hydrazine (1.56 ml, 49.8 mmol) then the reaction mixture was heated at 100° C. for 1.5 hours. The precipitate that had formed in the mixture was collected and washed with iPrOH. The solid was dried under high vacuum to afford 1-(4-methyl-6-phenylpyridazin-3-yl)hydrazine as a pale yellow solid.

Synthesis routes and methods II

Procedure details

The mixture of 5 g of 3-chloro 4-methyl 6-phenyl pyridazine and 12 ml of hydrazine hydrate is taken to reflux. After one hour thirty minutes, the reaction medium is left to cool. A solid separates, which is drained and washed with a little water. The product is recrystallized in the mixture of isopropanol-isopropyl ether. Weight 4.5 g. m.p.: 162° C.